1-[4-(2,2,2-Trifluoroethoxy)phenyl]ethan-1-amine
Overview
Description
1-[4-(2,2,2-Trifluoroethoxy)phenyl]ethan-1-amine is a useful research compound. Its molecular formula is C10H12F3NO and its molecular weight is 219.207. The purity is usually 95%.
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Scientific Research Applications
Catalytic Applications and Synthesis Methodologies
Dehydrative Amidation Catalysis : Wang, Lu, and Ishihara (2018) described the use of 2,4-bis(trifluoromethyl)phenylboronic acid as an effective catalyst for dehydrative amidation between carboxylic acids and amines, suggesting potential catalytic roles for related trifluoroethoxy phenyl compounds in synthesis processes (Wang, Lu, & Ishihara, 2018).
Stereospecific C–S Coupling : Jiang, Li, Zhou, and Zeng (2018) developed a copper-catalyzed stereospecific C–S coupling reaction for the synthesis of benzylic thioethers, highlighting the utility of trifluoroethoxy phenyl derivatives in facilitating stereospecific transformations (Jiang, Li, Zhou, & Zeng, 2018).
Material Science and Polymer Chemistry
Electrode Materials for Energy Storage : Samy, Mohamed, and Kuo (2023) discussed the design of conjugated microporous polymers based on ferrocene units, incorporating aryl amines for efficient supercapacitor electrodes. This research points to the potential of incorporating structures similar to 1-[4-(2,2,2-Trifluoroethoxy)phenyl]ethan-1-amine in the development of advanced materials for energy storage (Samy, Mohamed, & Kuo, 2023).
Antioxidant Properties of Organoselenium Compounds : Ibrahim, Muhammad, Naeem, Deobald, Kamdem, and Rocha (2015) explored the antioxidant activities of organoselenium compounds, including those with amine functionalities. These findings highlight the broader chemical utility and potential biological relevance of compounds structurally related to this compound (Ibrahim et al., 2015).
Metal-Organic Frameworks (MOFs) for Gas Sorption and Photocatalysis : Fu, Kang, and Zhang (2014) synthesized MOFs using a ligand that shares functional similarity with the query compound, demonstrating applications in gas sorption and photocatalysis. This research provides insight into the potential of this compound in the fabrication of MOFs for environmental and catalytic applications (Fu, Kang, & Zhang, 2014).
Properties
IUPAC Name |
1-[4-(2,2,2-trifluoroethoxy)phenyl]ethanamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12F3NO/c1-7(14)8-2-4-9(5-3-8)15-6-10(11,12)13/h2-5,7H,6,14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZARTWYNUPAMSJI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)OCC(F)(F)F)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12F3NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
942938-39-8 | |
Record name | 1-[4-(2,2,2-trifluoroethoxy)phenyl]ethan-1-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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